3-[5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-sulfanylidene-1,3-thiazolidin-4-one

• CAS No.: 62329-47-9
• Molecular Formula: C11H6ClN3O2S2
• Molecular Weight: 311.8 g/mol
• IUPAC Name: 3-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H6ClN3O2S2/c12-7-4-2-1-3-6(7)9-13-14-10(17-9)15-8(16)5-19-11(15)18/h1-4H,5H2
• InChI Key: ZGYJXAHPZHQPOX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=S)S1)C2=NN=C(O2)C3=CC=CC=C3Cl

Description

3-[5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-sulfanylidene-1,3-thiazolidin-4-one: is a complex organic compound with a fascinating structure. Let’s break it down:

Chemical Formula: CHClNOS

IUPAC Name: this compound

This compound belongs to the class of heterocyclic compounds, combining an oxadiazole ring, a thiazolidine ring, and a chlorophenyl group. Its unique structure makes it intriguing for various applications.

Preparation Methods

Synthetic Routes::

Oxadiazole Synthesis: The oxadiazole ring can be synthesized via cyclization reactions involving hydrazine derivatives and carboxylic acids. For example, reaction of 2-chlorobenzoic acid hydrazide with carbon disulfide and sodium hydroxide yields the oxadiazole precursor.

Thiazolidine Formation: The thiazolidine ring can be formed by reacting a thiol (such as thiourea) with an α,β-unsaturated carbonyl compound (e.g., acrolein).

Combining the Rings: The final compound is obtained by coupling the oxadiazole and thiazolidine rings.

Industrial Production:: Industrial-scale synthesis typically involves multistep processes, optimization, and purification to achieve high yields and purity.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents:

Major Products: These reactions yield derivatives of the compound, such as substituted oxadiazoles or thiazolidines.

Scientific Research Applications

Medicine: Investigated for potential pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor effects.

Chemistry: Used as a building block in the synthesis of more complex molecules.

Industry: Employed in the development of novel materials and catalysts.

Mechanism of Action

The exact mechanism remains an active area of research. it likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

Phenazepam: A benzodiazepine derivative with a similar chlorophenyl group .

(5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-yl)acetic acid: Another related compound .